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For Immediate Release

Pasadena, CA – October 28, 2025 – The bromine monoxide radical (BrO) is a known key

player in stratospheric ozone depletion. However, the atmospheric significance of its lesser-

known cousin, the bromine dioxide radical (OBrO), has remained a subject of scientific inquiry.

This technical guide provides an in-depth analysis of the OBrO radical, consolidating current

knowledge on its atmospheric chemistry, spectroscopic properties, and experimental

methodologies for its study. This document is intended for researchers, scientists, and

professionals in the fields of atmospheric science and drug development who require a

comprehensive understanding of this reactive halogen species.

Introduction: The Role of Bromine in the
Atmosphere
Bromine compounds are potent catalysts for ozone destruction in the stratosphere. The primary

source of stratospheric bromine is the photolysis of long-lived organic bromine compounds,

such as methyl bromide (CH₃Br) and halons. Once in the stratosphere, these source gases are

broken down by sunlight, releasing bromine atoms (Br). These atoms can then react with

ozone (O₃) to form bromine monoxide (BrO), initiating catalytic cycles that destroy ozone.

While the chemistry of BrO is relatively well-understood, the formation and fate of other

bromine oxides, such as OBrO, are less characterized but potentially significant.

Formation and Loss Pathways of the OBrO Radical
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The OBrO radical is primarily formed in the atmosphere through the self-reaction of bromine

monoxide radicals:

BrO + BrO → OBrO + Br

This reaction pathway competes with other channels of the BrO self-reaction, which lead to the

formation of Br₂ and O₂. The branching ratio for OBrO formation is a critical parameter in

determining its atmospheric abundance.

The primary loss processes for OBrO are thought to be photolysis and reactions with other

atmospheric radicals.

Photolysis:

OBrO + hν → BrO + O

The absorption of solar radiation, particularly in the visible region of the spectrum, can lead to

the dissociation of OBrO, regenerating BrO and producing an oxygen atom. The quantum yield

for this process, which represents the probability of dissociation upon photon absorption, is a

key factor in determining the atmospheric lifetime of OBrO.

Reactions with other radicals:

The OBrO radical can also be removed through reactions with other key atmospheric species,

although kinetic data for these reactions are scarce. Potential reaction partners include:

OBrO + O(³P) → BrO + O₂

OBrO + NO → BrO + NO₂

OBrO + ClO → products

OBrO + HO₂ → products

Further laboratory studies are needed to quantify the rate constants of these reactions to

accurately model the atmospheric impact of OBrO.
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Spectroscopic Properties of the OBrO Radical
The detection and quantification of OBrO in the atmosphere and in laboratory studies rely on

its distinct spectroscopic features. The visible absorption spectrum of OBrO is highly structured

and has been observed in the region of 15,500 to 26,000 cm⁻¹[1].

Parameter Value Reference

Electronic Transition C(²A₂) ← X(²B₁) [2]

Vibrational Frequencies

(excited state)
ν₁' (symmetric stretch) [2]

ν₂' (bending) [2]

Further detailed spectroscopic constants can be found in the cited literature.

Experimental Methodologies
The study of the OBrO radical requires specialized laboratory techniques for its generation,

detection, and the measurement of its reaction kinetics.

Generation of the OBrO Radical
A common method for producing the OBrO radical in a laboratory setting is through a quiet

discharge in a mixture containing bromine and an excess of ozone[3]. Another approach

involves the reaction of atomic bromine with ozone.

Detection of the OBrO Radical
The OBrO radical can be detected using various spectroscopic techniques. A widely used

method is absorption spectroscopy, employing a multipass absorption cell coupled to a

monochromator and an optical multichannel analyzer to observe its characteristic absorption

features in the visible spectrum[2].

Atmospheric Significance and Catalytic Cycles
The primary significance of the OBrO radical in the atmosphere is its potential role in catalytic

ozone depletion cycles. While not as well-established as the cycles involving BrO, the
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formation and subsequent photolysis of OBrO can influence the partitioning of bromine species

and the overall rate of ozone loss.

One proposed catalytic cycle involving OBrO is:

BrO + BrO → OBrO + Br

Br + O₃ → BrO + O₂

OBrO + hν → BrO + O

O + O₃ → 2O₂

Net Reaction: 2O₃ → 3O₂

The efficiency of this and other potential cycles involving OBrO depends critically on the

branching ratios of the BrO self-reaction and the photolysis rate and quantum yield of OBrO.
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Figure 1. Key reactions in the formation and loss of the OBrO radical.

Quantitative Data
Accurate quantitative data are essential for modeling the atmospheric impact of the OBrO
radical. The following tables summarize some of the available kinetic and photochemical data.

It is important to note that there is a significant lack of experimentally determined rate constants

for many of the reactions involving OBrO.

Table 1: Photochemical Data for OBrO
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Parameter
Wavelength Range
(nm)

Value Reference

Absorption Cross-

Section
385 - 645 See reference for data [1]

Photolysis Quantum

Yield (Φ)
- Data not available -

Table 2: Selected Reaction Rate Constants

Reaction
Rate Constant (cm³
molecule⁻¹ s⁻¹)

Temperature (K) Reference

BrO + BrO → OBrO +

Br

Data on branching

ratio needed
Stratospheric -

OBrO + O(³P) → BrO

+ O₂

No experimental data

available
- -

OBrO + NO → BrO +

NO₂

No experimental data

available
- -

OBrO + ClO →

Products

No experimental data

available
- -

OBrO + HO₂ →

Products

No experimental data

available
- -

Future Research Directions
The atmospheric significance of the OBrO radical remains an area of active research. Key

areas where further investigation is needed include:

Experimental determination of reaction rate constants: Laboratory studies are urgently

needed to measure the rate constants for the reactions of OBrO with key atmospheric

species (O₃, O(³P), NO, ClO, HO₂).
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Measurement of photolysis quantum yields: The quantum yield for the photolysis of OBrO to

produce BrO and O is a critical parameter that needs to be experimentally determined.

Atmospheric observations: Direct or indirect detection of OBrO in the stratosphere would

provide crucial validation for atmospheric models.

Modeling studies: As more kinetic and photochemical data become available, atmospheric

models can be updated to provide a more accurate assessment of the role of OBrO in

stratospheric chemistry.

Conclusion
The OBrO radical is a potentially important, yet currently under-characterized, species in

stratospheric bromine chemistry. While its formation from the BrO self-reaction is established, a

lack of quantitative data on its reaction kinetics and photochemistry limits our ability to fully

assess its impact on ozone depletion. This technical guide has summarized the current state of

knowledge and highlighted the critical need for further experimental and modeling studies to

elucidate the atmospheric significance of the OBrO radical. A more complete understanding of

OBrO chemistry will lead to more accurate models of stratospheric ozone and its response to

changing halogen concentrations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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